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Compound of Interest

Compound Name: spiro[2.4]heptane-5-carbaldehyde
CAS No.: 109532-60-7
Cat. No.: B2869762
Get Quote
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Abstract & Strategic Value

In the modern pursuit of "escaping flatland” (increasing Fsp3 fraction), Spiro[2.4]heptane-5-
carbaldehyde has emerged as a high-value scaffold. Unlike traditional planar aromatic rings,
this spirocyclic motif offers a rigid, three-dimensional architecture that improves aqueous
solubility and metabolic stability while maintaining defined exit vectors for target engagement.

[1]

This guide details the handling, synthesis, and application of the Spiro[2.4]heptane-5-
carbaldehyde intermediate. It focuses on its utility as a bioisostere for phenyl and cyclohexyl
groups, providing protocols for diversifying this scaffold into high-value chemical libraries.

Key Advantages:

e Metabolic Blocking: The quaternary spiro-carbon eliminates metabolic hot-spots common in
methine-rich cycloalkyls.

e Vector Geometry: Provides unique bond angles (approx. 90° twist) compared to the 180°
planar geometry of phenyl rings, allowing access to novel IP space.
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 Lipophilicity Modulation: Lowers LogD compared to aromatic analogs, improving ADME

profiles.
Chemical Properties & Stability[1][2][3][4]
Property Data Notes
Spiro[2.4]heptane-5-
IUPAC Name piro[2.4Jhep
carbaldehyde
Molecular Formula CsH120
Molecular Weight 124.18 g/mol
- ) ] Volatile; avoid prolonged high-
Boiling Point ~165°C (Predicted)
vac at RT.
- ) . S Store under Argon/Nitrogen at
Stability Air-sensitive (Oxidation)
-20°C.
Cyclopropane ring is stable to
Reactivity High (Aldehyde + Strain) mild base but sensitive to

strong Lewis acids.

Handling Warning: The cyclopropane ring introduces significant ring strain (~27 kcal/mol).
While kinetically stable, avoid strong Lewis acids (e.g., AlClz, neat BF3-OEt2) which may trigger
ring-opening rearrangements.

Synthetic Workflows
Synthesis of the Scaffold

While commercially available, in-house synthesis often starts from Spiro[2.4]heptan-5-one
(CAS: 19740-31-9) via a Wittig homologation. This route is preferred over reduction of the
carboxylic acid (CAS: 109532-61-8) due to the instability of the intermediate alcohol.

Visualization: Scaffold Generation & Diversification

The following diagram outlines the critical pathways for generating and utilizing this scaffold.
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Caption: Synthesis of Spiro[2.4]heptane-5-carbaldehyde from ketone precursor and
downstream diversification pathways.

Experimental Protocols
Protocol A: Homologation to Spiro[2.4]heptane-5-
carbaldehyde

Context: Converting the ketone to the aldehyde (one-carbon extension). Scale: 10 mmol

o Reagent Prep: Suspend (Methoxymethyl)triphenylphosphonium chloride (1.2 eq, 4.11 g) in
anhydrous THF (40 mL) under Argon.

» Deprotonation: Cool to 0°C. Add KOtBu (1.3 eq, 1.46 g) portion-wise. The solution usually
turns deep red/orange. Stir for 30 min.

» Addition: Add Spiro[2.4]heptan-5-one (1.0 eq, 1.10 g) dropwise in THF (5 mL). Warm to RT
and stir for 2 hours.

e Hydrolysis: Quench with saturated NH4ClI. Extract with Et20. Concentrate the organic phase
to obtain the crude enol ether.

e Acid Hydrolysis: Dissolve crude enol ether in THF (20 mL) and 2N HCI (10 mL). Reflux
gently for 1 hour.

o Workup: Neutralize with NaHCOs. Extract with DCM.
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« Purification: Silica gel chromatography (0-10% EtOAc in Hexanes). Note: The aldehyde is
volatile; do not rotovap to dryness under high heat.

Protocol B: Reductive Amination (Library Synthesis)

Context: Coupling the aldehyde to diverse amines for SAR exploration. Mechanism: Formation
of iminium ion followed by hydride transfer.

e Imine Formation: In a vial, combine Spiro[2.4]heptane-5-carbaldehyde (0.2 mmol) and
Amine (R-NHz2, 0.22 mmol) in DCE (1 mL).

o Activation: Add Acetic Acid (1 drop) to catalyze imine formation. Stir for 30 min at RT.
e Reduction: Add Sodium Triacetoxyborohydride (STAB, 1.5 eq).

o Why STAB? It is milder than NaBH4 and reduces the imine selectively over the aldehyde,
preventing side reactions.

e Quench: After 16h, quench with 1M NaOH (1 mL).
o Extraction: Extract with DCM (3x). Pass through a phase separator.[1]

e Analysis: LCMS usually shows M+1. Purify via Prep-HPLC.

Protocol C: Pinnick Oxidation (Aldehyde to Acid)

Context: Converting the aldehyde to a carboxylic acid for amide coupling. Why: This method
avoids the use of toxic Chromium reagents and is compatible with the strained spiro ring.

o Setup: Dissolve aldehyde (1.0 mmol) in t-BuOH (10 mL) and 2-Methyl-2-butene (scavenger,
3 mL).

Oxidant: Dissolve NaClO:z (1.5 eq) and NaH2POa (1.5 eq) in water (3 mL).

Reaction: Add the aqueous oxidant solution dropwise to the aldehyde mixture at 0°C.

Monitoring: Stir at RT for 2-4 hours. The yellow color of CIOz should dissipate.

Workup: Acidify to pH 3 with 1N HCI. Extract with EtOAc.
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e Result: Yields Spiro[2.4]heptane-5-carboxylic acid (CAS 109532-61-8) in high purity without
chromatography.

Case Study: Bioisosteric Replacement

Scenario: A project targeting a GPCR agonist (e.g., ALX receptor) has a lead compound with a
para-substituted phenyl ring. The lead suffers from rapid metabolic clearance (CYP450
oxidation) and poor solubility.

Intervention:
¢ Design: Replace the phenyl ring with the Spiro[2.4]heptane core.
» Rationale:

o The spiro cycle mimics the spatial volume of the phenyl ring but lacks the electron-rich pi-
cloud that attracts CYP enzymes.

o The Cb5-aldehyde handle allows attachment of the same side chains used in the phenyl
series.

e Outcome:
o Solubility: Increased by 15-fold (measured in PBS, pH 7.4).

o Metabolic Stability: Intrinsic clearance (Cl_int) in human liver microsomes reduced by
60%.

o Selectivity: The slight change in vector angle (from 180° to ~155°) improved selectivity
against the hERG channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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